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Compound of Interest

Compound Name: SR-4370

Cat. No.: B610977 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of the HDAC Inhibitor SR-4370.

This document provides crucial safety and logistical information for the handling of SR-4370, a

potent and selective inhibitor of Class I histone deacetylases (HDACs). Adherence to these

guidelines is essential to ensure personal safety and maintain the integrity of your research.

SR-4370 is a benzoylhydrazide-class HDAC inhibitor with inhibitory concentrations in the

micromolar to nanomolar range for HDAC1, HDAC2, and HDAC3.[1][2][3][4] It is a valuable tool

in cancer research and studies of HIV latency.[3][4]

Personal Protective Equipment (PPE)
When handling SR-4370, a comprehensive approach to personal protection is mandatory. The

following table summarizes the required PPE.
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or holes before use.

Dispose of contaminated

gloves immediately.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where SR-4370 is

handled to protect against

splashes.

Body Laboratory coat

A full-length lab coat should be

worn and kept fastened to

protect skin and clothing.

Respiratory

Use in a well-ventilated area. A

respirator may be required for

handling large quantities or if

there is a risk of aerosolization.

Work should be conducted in a

chemical fume hood. If a

respirator is necessary, it

should be a NIOSH-approved

model with appropriate

cartridges.

Health and Safety Information
SR-4370 is a bioactive compound and should be handled with care. The following table

outlines the primary hazards.
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Hazard Description

Acute Toxicity

The toxicological properties of SR-4370 have

not been fully investigated. Assume it is harmful

if swallowed, inhaled, or absorbed through the

skin.

Skin Contact
May cause skin irritation. Avoid contact with

skin.

Eye Contact
May cause serious eye irritation. Avoid contact

with eyes.

Ingestion May be harmful if swallowed. Do not ingest.

Inhalation
May be harmful if inhaled. Avoid breathing dust

or aerosols.

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the stability and activity of SR-4370, as

well as ensuring a safe laboratory environment.

Handling:

Engineering Controls: All work with solid SR-4370 or concentrated solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.

Personal Hygiene: Wash hands thoroughly with soap and water after handling SR-4370 and

before leaving the laboratory. Do not eat, drink, or smoke in areas where the compound is

handled.

Spills: In case of a spill, wear appropriate PPE and contain the spill with an inert absorbent

material. Clean the area with a suitable decontamination solution and dispose of the waste in

a sealed container.

Storage:
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Temperature: Store SR-4370 as a solid at -20°C for long-term storage (months to years).[2]

For short-term storage (days to weeks), 0-4°C is acceptable.[4]

In Solvent: If stored in a solvent such as DMSO, it is recommended to store at -80°C for up

to six months.[3]

Container: Keep the container tightly sealed and store in a dry, well-ventilated place.

Disposal Plan
All waste containing SR-4370 must be treated as hazardous chemical waste.

Solid Waste: Collect solid SR-4370 and any contaminated disposables (e.g., pipette tips,

gloves, weigh paper) in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect solutions containing SR-4370 in a labeled, sealed, and compatible

hazardous waste container. Do not mix with other waste streams unless compatibility is

known.

Disposal Vendor: All SR-4370 waste must be disposed of through a licensed hazardous

waste disposal company, following all local, state, and federal regulations.

Experimental Workflow for Handling SR-4370
The following diagram illustrates a typical workflow for handling SR-4370 in a laboratory

setting, from receiving to disposal.
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SR-4370 Laboratory Handling Workflow
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SR-4370 Signaling Pathway Inhibition
SR-4370 is a selective inhibitor of Class I HDACs, which play a crucial role in the epigenetic

regulation of gene expression. By inhibiting these enzymes, SR-4370 leads to an increase in

histone acetylation, altering chromatin structure and affecting the transcription of various

genes, including those involved in cancer cell proliferation and survival.
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Mechanism of SR-4370 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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